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Compound of Interest

Compound Name: CK-869

Cat. No.: B1669133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of CK-869, a potent small-molecule

inhibitor of the Actin-Related Protein 2/3 (Arp2/3) complex. Its primary focus is to detail the

mechanism of action, quantitative inhibitory properties, relevant experimental protocols, and

the signaling context of CK-869's interaction with the actin cytoskeleton.

Introduction: The Arp2/3 Complex and Branched
Actin Networks
The Arp2/3 complex is a crucial seven-subunit protein assembly that regulates the actin

cytoskeleton, a dynamic network essential for cell motility, endocytosis, and phagocytosis.[1]

The primary function of the Arp2/3 complex is to nucleate new actin filaments from the sides of

existing ("mother") filaments, creating a characteristic dendritic or branched actin network at a

70-degree angle.[1] This process is fundamental for generating the protrusive forces required

for lamellipodia formation at the leading edge of migrating cells.[1][2] The activity of the Arp2/3

complex is tightly regulated by upstream signals, primarily through Nucleation Promoting

Factors (NPFs) like proteins of the Wiskott-Aldrich syndrome protein (WASP) family.[3]

CK-869 is a valuable chemical tool used to acutely and reversibly inhibit the function of the

Arp2/3 complex, allowing researchers to dissect its role in various cellular processes.[4]

Mechanism of Action of CK-869
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CK-869 functions as an allosteric inhibitor of the Arp2/3 complex. Unlike its counterpart, CK-

666, which stabilizes the inactive conformation of the complex, CK-869 employs a distinct

mechanism.[5][6]

Binding Site: CK-869 binds to a specific, serendipitous hydrophobic pocket on the Arp3

subunit of the complex.[4][5]

Allosteric Inhibition: Upon binding, CK-869 allosterically destabilizes the active, "short pitch"

conformation of the Arp2-Arp3 dimer.[5][6] This active conformation is a critical intermediate

in the nucleation of a new actin filament. By preventing the stable formation of this state, CK-
869 effectively blocks the complex's ability to initiate a new daughter filament.[5]

This mechanism does not involve direct competition with ATP, Nucleation Promoting Factors

(NPFs), or actin monomers for their binding sites on the complex.[5]
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CK-869 Mechanism of Action
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Pyrene-Actin Polymerization Assay Workflow
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Simplified Arp2/3 Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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